Cas no 955966-53-7 (4-(4-fluorophenyl)-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-amine)

• Product Name: 4-(4-fluorophenyl)-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-amine
• CAS No: 955966-53-7
• CID: 4667426
• Update Time: 2025-06-12

4-(4-fluorophenyl)-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-FLUOROPHENYL)-1-(4-PHENYL-1,3-THIAZOL-2-YL)-1H-PYRAZOL-5-AMINE
• 4-(4-FLUOROPHENYL)-1-(4-PHENYL-1,3-THIAZOL-2-YL)-1H-PYRAZOL-5-YLAMINE
• 4-(4-fluorophenyl)-2-(4-phenyl-1,3-thiazol-2-yl)pyrazol-3-amine
• 4-(4-fluorophenyl)-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-amine

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-(4-fluorophenyl)-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-amine

Comprehensive Overview of 4-(4-fluorophenyl)-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-amine (CAS No. 955966-53-7)

4-(4-fluorophenyl)-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-amine, with the CAS registry number 955966-53-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of heterocyclic amines, which are pivotal in drug discovery due to their versatile pharmacological properties. The presence of both fluorophenyl and thiazolyl moieties in its structure enhances its potential as a scaffold for designing novel therapeutic agents.

In recent years, the scientific community has shown heightened interest in pyrazole and thiazole-based compounds, driven by their applications in treating various diseases. Searches for terms like "pyrazole derivatives in drug discovery" and "thiazole-based bioactive molecules" have surged, reflecting the demand for innovative compounds like 4-(4-fluorophenyl)-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-amine. Researchers are particularly intrigued by its potential role in modulating enzyme activity and receptor interactions, making it a candidate for further exploration in targeted therapy.

The structural uniqueness of CAS No. 955966-53-7 lies in its hybrid architecture, combining a fluorinated aromatic ring with a thiazole-pyrazole core. This design is often associated with improved metabolic stability and bioavailability, addressing common challenges in drug development. Online queries such as "how to improve drug bioavailability" and "fluorine in medicinal chemistry" highlight the relevance of these features to current research trends.

From a synthetic perspective, 4-(4-fluorophenyl)-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-amine can be synthesized via multi-step organic reactions, including cyclocondensation and cross-coupling methodologies. Laboratories focusing on high-throughput screening often prioritize such compounds due to their structural diversity and compatibility with modern combinatorial chemistry techniques. The compound’s molecular weight and logP values further align with Lipinski’s rule of five, a frequent topic in "drug-likeness predictions" searches.

Beyond its pharmaceutical potential, 955966-53-7 has also been explored in material science, particularly in the development of organic semiconductors and fluorescent probes. The conjugated π-system in its structure enables interesting optoelectronic properties, resonating with trending topics like "organic electronics advancements" and "small-molecule sensors." This dual applicability underscores its interdisciplinary significance.

Quality control and characterization of 4-(4-fluorophenyl)-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-amine typically involve advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure purity and confirm structural integrity, critical for both research and industrial applications. Frequently searched terms like "HPLC method validation" and "NMR interpretation guide" reflect the technical rigor associated with handling such compounds.

In summary, CAS No. 955966-53-7 represents a compelling case study in modern chemical innovation. Its multifaceted applications—from drug design to material engineering—coupled with its alignment with trending scientific inquiries, position it as a valuable subject for ongoing investigation. As the demand for tailored molecular solutions grows, compounds like this will likely remain at the forefront of interdisciplinary research.